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Compound of Interest

Compound Name: PF-06456384 trihydrochloride

Cat. No.: B10831117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
06456384 trihydrochloride, a potent and selective NaV1.7 inhibitor. Adherence to this protocol

is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
PF-06456384 trihydrochloride is a high-potency small molecule inhibitor of the voltage-gated

sodium channel NaV1.7, with an IC50 of 0.01 nM.[1][2][3][4][5][6] It is utilized in research

investigating pain pathways, particularly in models such as the formalin pain model.[1][2][3][4]

[5][6]

Chemical and Physical Properties
A summary of the key quantitative data for PF-06456384 trihydrochloride is presented in the

table below for easy reference.
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Property Value Source

Molecular Weight 829.18 g/mol [2]

CAS Number 1834610-75-1 [2]

Appearance White to off-white solid [2]

Purity >99.0% [7]

Solubility (DMSO) 125 mg/mL (150.75 mM) [2]

Solubility (Water) 2 mg/mL [7]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[7]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[1][2][7]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of PF-
06456384 trihydrochloride in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
PF-06456384 trihydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath/sonicator
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or skin contact.

PF-06456384 is a potent bioactive compound; handle with care.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with caution.

Step-by-Step Protocol
Equilibration: Before opening, allow the vial of PF-06456384 trihydrochloride to equilibrate

to room temperature for at least 15-20 minutes. This prevents the condensation of moisture

onto the hygroscopic compound.

Weighing: Carefully weigh the desired amount of PF-06456384 trihydrochloride powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 8.29 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L = 0.0001 mol

0.0001 mol x 829.18 g/mol = 0.0829 g = 8.29 mg

Dissolution:

Add the appropriate volume of DMSO to the vial containing the weighed compound. For

the example above, add 1 mL of DMSO.
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Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: Due to the nature of the compound, ultrasonic treatment is recommended to

ensure complete dissolution.[2] Place the vial in an ultrasonic bath for 5-10 minutes. The

solution should become clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to product degradation, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber vials.[1][2]

Storage: Store the aliquots in a sealed container, protected from moisture. For long-term

storage (up to 6 months), store at -80°C.[1][2][7] For short-term storage (up to 1 month),

store at -20°C.[1][2][7]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the preparation of the PF-06456384
trihydrochloride stock solution.
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Caption: Workflow for PF-06456384 Trihydrochloride Stock Solution Preparation.

Compound Properties and Handling
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This diagram shows the relationship between the key properties of PF-06456384
trihydrochloride and the necessary handling procedures.
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Caption: Key Properties and Handling of PF-06456384 Trihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
06456384 Trihydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831117#how-to-prepare-pf-06456384-
trihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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